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Compound of Interest

Compound Name: 3-Methyl-2-hexanone

Cat. No.: B1360152 Get Quote

3-Methyl-2-hexanone: A Technical Overview
CAS Number: 2550-21-2 Molecular Formula: C₇H₁₄O

This technical guide provides an in-depth overview of 3-Methyl-2-hexanone, a simple aliphatic

ketone. The information is tailored for researchers, scientists, and professionals in drug

development, encompassing its chemical and physical properties, synthesis and analysis

methodologies, and a discussion of its biological relevance.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Methyl-2-hexanone is presented in the

table below. This data is essential for its handling, formulation, and analytical characterization.
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Property Value Reference

CAS Number 2550-21-2 [1]

Molecular Formula C₇H₁₄O [2][3]

Molecular Weight 114.19 g/mol [3]

Appearance Colorless liquid [2]

Odor Spicy [2]

Boiling Point 152-154 °C [2]

Density 0.811 g/mL [2]

Synthesis and Analysis
Experimental Protocols
Synthesis via Oxidation of 3-Methyl-2-hexanol:

A common laboratory-scale synthesis of 3-Methyl-2-hexanone involves the oxidation of its

corresponding secondary alcohol, 3-methyl-2-hexanol. While specific, detailed protocols for this

exact conversion are not readily available in the reviewed literature, a general procedure can

be adapted from standard organic chemistry techniques.

General Procedure:

Dissolution: Dissolve 3-methyl-2-hexanol in a suitable organic solvent, such as

dichloromethane or acetone, in a reaction flask.

Oxidation: Add a solution of an oxidizing agent, such as pyridinium chlorochromate (PCC) or

a Jones reagent (chromium trioxide in sulfuric acid and acetone), dropwise to the alcohol

solution while stirring at a controlled temperature (typically 0 °C to room temperature).

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or gas

chromatography (GC) until the starting alcohol is consumed.
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Work-up: Quench the reaction by adding a suitable reagent (e.g., isopropanol for Jones

oxidation). Filter the mixture to remove chromium salts.

Extraction: Extract the crude product with an organic solvent (e.g., diethyl ether), wash the

organic layer with brine, and dry it over an anhydrous salt like sodium sulfate.

Purification: Remove the solvent under reduced pressure. The resulting crude ketone can be

purified by distillation or column chromatography to yield pure 3-Methyl-2-hexanone.

Synthesis via Reaction of Hexanoic Acid and Formic Acid:

Another reported method for the preparation of 3-Methyl-2-hexanone involves the reaction of

hexanoic acid and formic acid in the presence of a ruthenium oxide catalyst.[2] This method

represents a catalytic approach to ketone synthesis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

GC-MS is the analytical method of choice for the identification and quantification of volatile

compounds like 3-Methyl-2-hexanone. While a specific, validated protocol for 3-Methyl-2-
hexanone in biological matrices was not found, a general procedure for the analysis of ketones

in biological fluids can be outlined.[4][5][6]

General Sample Preparation for Biological Fluids (e.g., Urine):[3]

Sample Collection: Collect the biological fluid and store it appropriately (e.g., frozen) until

analysis.

Extraction: Thaw the sample and perform a liquid-liquid extraction with a suitable organic

solvent (e.g., diethyl ether or ethyl acetate) to isolate the volatile organic compounds.

Alternatively, solid-phase microextraction (SPME) can be employed for headspace analysis.

[7]

Derivatization (Optional): For certain applications, derivatization may be necessary to

improve the chromatographic properties of the ketone. However, for a simple ketone like 3-
Methyl-2-hexanone, this is often not required.

GC-MS Instrumental Parameters (Typical):
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Gas Chromatograph: A standard GC system equipped with a capillary column (e.g., DB-5ms

or equivalent).

Injector: Split/splitless injector, with the mode and temperature optimized for the specific

application.

Oven Program: A temperature gradient program to ensure good separation of the analyte

from other matrix components.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: An electron ionization (EI) source and a quadrupole or ion trap mass

analyzer.

Data Acquisition: Full scan mode for identification and selected ion monitoring (SIM) mode

for quantification.

Biological Relevance and Toxicological Profile
The primary biological role of 3-Methyl-2-hexanone identified in the literature is as an insect

attractant or pheromone.[3] It has been shown to be an attractant for the triatomine bug, an

insect that transmits Chagas disease.[3]

In humans, 3-Methyl-2-hexanone has been detected in urine at concentrations ranging from

0.04 to 8.9 µg/L.[3]

From a toxicological perspective, 3-Methyl-2-hexanone is classified as a flammable liquid and

vapor.[1] It may cause skin and eye irritation, as well as respiratory irritation.[1] Standard safety

precautions, including the use of personal protective equipment, should be followed when

handling this compound.

While aliphatic ketones are common in biochemistry, particularly in the context of ketogenesis

where ketone bodies serve as an energy source during periods of low glucose availability, 3-
Methyl-2-hexanone is not a ketone body.[8][9] There is currently no direct evidence in the

scientific literature to suggest that 3-Methyl-2-hexanone plays a role in specific signaling

pathways in mammals or has direct applications in drug development. The pharmacological

activity of short-chain aliphatic ketones is an area of ongoing research.[10]
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Biochemical Context: Ketogenesis
To provide a relevant biochemical context for the audience, the following diagram illustrates the

general pathway of ketogenesis. It is important to reiterate that 3-Methyl-2-hexanone is not a

product of this pathway but understanding the metabolism of endogenous ketones is

fundamental in biochemistry and drug development.
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Simplified Ketogenesis Pathway
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Caption: Simplified overview of the ketogenesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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